N-(2,4-dichlorophenyl)-N'-methyl-urea

• CAS No.: 5310-94-1
• Molecular Formula: C8H8Cl2N2O
• Molecular Weight: 219.06 g/mol
• IUPAC Name: 1-(2,4-dichlorophenyl)-3-methylurea
• InChI: InChI=1S/C8H8Cl2N2O/c1-11-8(13)12-7-3-2-5(9)4-6(7)10/h2-4H,1H3,(H2,11,12,13)
• InChI Key: USUCYXPXQRDEOJ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)NC1=C(C=C(C=C1)Cl)Cl

Description

N-(2,4-dichlorophenyl)-N'-methyl-urea is a useful research compound. Its molecular formula is C8H8Cl2N2O and its molecular weight is 219.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A cooled (0° C.) solution of methylamine in EtOH (50 mL, 400 mmol, 8.0 M) in anhydrous THF (300 mL) was treated with 2,4-dichlorophenylisocyanate (25.0 g, 133 mmol). The cooling bath was removed and the mixture was warmed to 65° C. for 20 min. The reaction mixture was then cooled to 0° C. The solid was collected on a Buchner funnel, washed with cold ether, and dried under vacuum to afford N-(2,4-dichlorophenyl)-N′-methyl-urea (21.7 g, 74% yield) as a colorless solid: mp 213.5–214.5° C.; 1H NMR (300 MHz, DMSO-d6) δ 8.17 (d, J=9.2 Hz, 1H), 8.11 (s, 1H), 7.55 (d, J=2.5 Hz, 1H), 7.32 (dd, J=8.8, 2.6 Hz, 1H), 6.91 (d, J=4.8 Hz, 1H), 2.65 (d, J=4.4 Hz, 3H); LRMS (APCI) m/e 259.9 [(M+H+CH3CN)+, calcd for C10H12N3OCl2, 260.0].